Cas no 2580113-95-5 (rac-tert-butyl (2R,4S)-4-methylazetidine-2-carboxylate)

• Product Name: rac-tert-butyl (2R,4S)-4-methylazetidine-2-carboxylate
• CAS No: 2580113-95-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5657771
• PubChem ID: 165890859
• Update Time: 2025-05-20

rac-tert-butyl (2R,4S)-4-methylazetidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580113-95-5
• rac-tert-butyl (2R,4S)-4-methylazetidine-2-carboxylate
• EN300-27725010

• Inchi： 1S/C9H17NO2/c1-6-5-7(10-6)8(11)12-9(2,3)4/h6-7,10H,5H2,1-4H3/t6-,7+/m1/s1
• InChI Key： ZEEKFWWJZYYTQZ-RQJHMYQMSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1C[C@@H](C)N1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-tert-butyl (2R,4S)-4-methylazetidine-2-carboxylate

Recent Advances in the Study of rac-tert-butyl (2R,4S)-4-methylazetidine-2-carboxylate (CAS: 2580113-95-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound rac-tert-butyl (2R,4S)-4-methylazetidine-2-carboxylate (CAS: 2580113-95-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and emerging roles in drug development.

Recent studies have demonstrated that rac-tert-butyl (2R,4S)-4-methylazetidine-2-carboxylate serves as a versatile chiral building block in the synthesis of complex bioactive molecules. Its azetidine ring, a four-membered nitrogen heterocycle, is of particular interest due to its conformational rigidity and ability to modulate pharmacokinetic properties. Researchers have successfully employed this compound in the development of novel enzyme inhibitors, receptor modulators, and prodrug candidates, leveraging its stereochemical diversity and synthetic accessibility.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), scientists utilized rac-tert-butyl (2R,4S)-4-methylazetidine-2-carboxylate as a key intermediate in the synthesis of potent and selective γ-secretase modulators for Alzheimer's disease treatment. The compound's ability to introduce conformational constraints in the target molecules significantly improved their binding affinity and metabolic stability. Structural-activity relationship (SAR) studies revealed that the methyl group at the 4-position of the azetidine ring plays a crucial role in optimizing target engagement while maintaining favorable drug-like properties.

Another significant application has emerged in the field of antibiotic development. Research teams have incorporated this azetidine derivative into novel β-lactamase-resistant antibiotics, demonstrating enhanced stability against enzymatic degradation compared to traditional β-lactam structures. The tert-butyl ester moiety has been shown to facilitate cell penetration while maintaining the necessary chemical stability during drug delivery.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and stereoselective routes to produce rac-tert-butyl (2R,4S)-4-methylazetidine-2-carboxylate. A 2024 study in Organic Process Research & Development reported a scalable asymmetric synthesis method with improved yield (78%) and enantiomeric excess (98%), addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical applications requiring high-purity intermediates.

Pharmacokinetic studies have revealed that derivatives of rac-tert-butyl (2R,4S)-4-methylazetidine-2-carboxylate exhibit favorable absorption and distribution profiles, with several candidates demonstrating good blood-brain barrier penetration. These properties make the compound particularly valuable for central nervous system (CNS) drug development. Current research is exploring its potential in creating novel antipsychotics and neuroprotective agents.

Looking forward, the unique structural features of rac-tert-butyl (2R,4S)-4-methylazetidine-2-carboxylate continue to inspire innovative applications across multiple therapeutic areas. Ongoing research is investigating its use in covalent inhibitor design, targeted protein degradation, and as a scaffold for fragment-based drug discovery. The compound's versatility and the growing understanding of its structure-activity relationships position it as a valuable tool in modern medicinal chemistry.